ethyl 2-(8-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: ethyl 2-[6-(4-butylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C23H27N5O4/c1-5-7-8-16-9-11-17(12-10-16)28-15(3)13-26-19-20(24-22(26)28)25(4)23(31)27(21(19)30)14-18(29)32-6-2/h9-13H,5-8,14H2,1-4H3
• InChI Key: UZGDRWOJHDOHBW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OCC)C
• Molecular Formula: C23H27N5O4
• Molecular Weight: 437.5 g/mol

Description

Ethyl 2-(8-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C23H27N5O4 and its molecular weight is 437.5. The purity is usually 95%.
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Scientific Research Applications

Antagonistic Effects on Adenosine Receptors

Research has demonstrated that derivatives of imidazo[2,1-f]purines, closely related to ethyl 2-(8-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate, show significant potential as ligands for human adenosine receptors (ARs). For instance, specific substitutions on the imidazoline ring of 4-methyl-2-phenyl-imidazopurinone, similar in structure to the chemical , were found to notably increase affinity for human A3 ARs (Ozola et al., 2003). These compounds have been identified as inverse agonists at A3 receptors, indicating their potential for targeted therapeutic applications.

Pharmacological Evaluation in Neurological Contexts

Another study synthesized and evaluated derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione, which bear structural similarity to the chemical of interest. These compounds were found to be potent ligands for 5-HT(1A) receptors and showed promising anxiolytic and antidepressant activities in preclinical models (Zagórska et al., 2009). This suggests potential applications in the treatment of mental health disorders.

Antimicrobial and Antifungal Properties

Research has also been conducted on derivatives of 1H-imidazol, closely related to the compound , which demonstrated significant antimicrobial and antifungal activities (Rajkumar et al., 2014). These findings open the possibility of using such compounds in the development of new antimicrobial agents.